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Compound of Interest

Compound Name: Z-D-Phg-OH

Cat. No.: B554488

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of Z-D-Phg-OH, a protected amino acid used in peptide synthesis. Adherence to
these protocols is critical for minimizing risk and ensuring a safe laboratory environment.

This document outlines the necessary personal protective equipment (PPE), step-by-step
operational procedures for handling the compound, and a detailed plan for its proper disposal.
By providing this guidance, we aim to be your preferred source for laboratory safety and
chemical handling information, building a foundation of trust that extends beyond the product
itself.

Quantitative Data Summary

A thorough understanding of a compound's properties is the first step in safe handling. The
following table summarizes key quantitative data for Z-D-Phg-OH.
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Property Value

) (2R)-2-(Benzyloxycarbonylamino)-2-
Chemical Name ) )
phenylacetic acid

CAS Number 17609-52-8

Molecular Formula C16H15NOa4

Molecular Weight 285.29 g/mol
Appearance White crystalline powder
Purity >97%

Storage Temperature 4°C

Hazard Identification and Personal Protective
Equipment (PPE)

Z-D-Phg-OH is classified with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Due to these potential hazards, the use of appropriate personal protective equipment is
mandatory. The following PPE should be worn at all times when handling Z-D-Phg-OH:

o Eye Protection: Chemical safety goggles that meet the ANSI Z87.1 standard are required.[1]

» Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn.[1] Gloves
should be inspected for integrity before each use and changed immediately if contaminated.

[1]

o Body Protection: A laboratory coat must be worn to prevent skin contact.[1]
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o Respiratory Protection: Due to the risk of respiratory irritation from the powdered form, a
NIOSH-approved N95 dust mask or a respirator is required, especially when handling the
solid outside of a certified chemical fume hood.[1]

The following diagram illustrates the decision-making process for selecting the appropriate PPE
when handling Z-D-Phg-OH.

PPE Selection Logic for Z-D-Phg-OH
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Caption: PPE Selection Logic for Z-D-Phg-OH.
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Operational Plan: Step-by-Step Handling
Procedures

To minimize exposure and ensure safety, all handling of Z-D-Phg-OH should be conducted in a
well-ventilated area, preferably within a certified chemical fume hood.

1. Preparation and Weighing:

» Before handling, ensure all necessary PPE is correctly worn.

» Designate a specific area for handling Z-D-Phg-OH.

o To prevent inhalation of the powder, weighing should be performed in a chemical fume hood
or a balance enclosure.

o Use a disposable weighing boat to measure the desired amount of the compound.

» Handle the container and spatula with care to avoid generating dust.

2. Dissolving the Compound:

« If the experimental protocol requires dissolving the compound, add the solvent to the vessel
containing the pre-weighed Z-D-Phg-OH slowly to avoid splashing.

o Ensure the chosen solvent is compatible with the compound and the experimental
procedure.

o Cap the vessel securely before mixing or agitating.

3. Reaction Setup and Monitoring:

e When adding Z-D-Phg-OH to a reaction mixture, do so in a controlled manner.
e Maintain the reaction in a well-ventilated area and monitor for any unexpected changes.

4. Post-Handling:

e Thoroughly clean the work area after handling is complete.

« Decontaminate any reusable equipment that came into contact with the compound.

» Dispose of all contaminated disposable materials as outlined in the disposal plan below.
e Wash hands thoroughly after removing gloves.

Disposal Plan: Safe and Compliant Waste
Management
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Proper disposal of Z-D-Phg-OH and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

. Waste Segregation:

Solid Waste: Unused or expired Z-D-Phg-OH powder, contaminated weighing boats, and
other solid materials that have come into contact with the compound should be collected in a
designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Z-D-Phg-OH and the initial solvent rinses of any
glassware should be collected in a separate, leak-proof, and appropriately labeled
hazardous liquid waste container. Do not mix with incompatible waste streams.
Contaminated PPE: Used gloves, disposable lab coats, and dust masks should be placed in
a designated solid waste container.

. Container Management:

All waste containers must be in good condition and compatible with the chemical waste.
Containers must be kept closed except when adding waste.

Label all waste containers clearly with "Hazardous Waste" and the full chemical name "Z-D-
Phg-OH".

. Storage and Pickup:

Store waste containers in a designated satellite accumulation area within the laboratory,
away from general traffic.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

Under no circumstances should Z-D-Phg-OH or its solutions be disposed of down the drain
or in the regular trash.

The following diagram illustrates the workflow for the safe handling and disposal of Z-D-Phg-
OH.
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Workflow for Handling and Disposal of Z-D-Phg-OH
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Caption: Workflow for Handling and Disposal of Z-D-Phg-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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